Cas no 81216-13-9 (1-Octyne, 8-bromo-)

1-Octyne, 8-bromo- is a brominated terminal alkyne with the molecular formula C₈H₁₃Br. This compound is primarily utilized in organic synthesis as a versatile building block for cross-coupling reactions, cycloadditions, and other functionalization processes. The presence of both a terminal alkyne and a bromine substituent enables selective modifications, making it valuable in the preparation of complex molecules, pharmaceuticals, and advanced materials. Its well-defined reactivity profile allows for controlled transformations under mild conditions. The compound is typically handled under inert conditions to preserve its stability. Suitable for research and industrial applications, 1-Octyne, 8-bromo- offers a reliable intermediate for synthetic chemists.

1-Octyne, 8-bromo- structure

Product Name:1-Octyne, 8-bromo-

CAS No:81216-13-9

MF:C₈H₁₃Br

MW:189.092821836472

CID:704304

PubChem ID:11106121

Update Time:2025-06-07

1-Octyne, 8-bromo- Chemical and Physical Properties

Names and Identifiers

- 1-Octyne, 8-bromo-
- 8-bromooct-1-yne
- EN300-734629
- DTXSID40455373
- SCHEMBL3689232
- XUGGUUBNZPZPHM-UHFFFAOYSA-N
- 81216-13-9
- AT14297
- MFCD20621358
- SY275551
- A1-31431
- BS-45179
- BP-28388
- 8-bromo-1-octyne
- DB-108302
- Inchi： 1S/C8H13Br/c1-2-3-4-5-6-7-8-9/h1H,3-8H2
- InChI Key： XUGGUUBNZPZPHM-UHFFFAOYSA-N
- SMILES： BrCCCCCCC#C

Computed Properties

Exact Mass: 188.02006g/mol
Monoisotopic Mass: 188.02006g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 5
Complexity: 88
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 0Å²

1-Octyne, 8-bromo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1127719-100mg	8-Bromooct-1-yne	81216-13-9	95%	100mg	$60.0	2025-04-16
Ambeed	A1127719-250mg	8-Bromooct-1-yne	81216-13-9	95%	250mg	$105.0	2025-04-16
Ambeed	A1127719-1g	8-Bromooct-1-yne	81216-13-9	95%	1g	$288.0	2025-04-16
Ambeed	A1127719-5g	8-Bromooct-1-yne	81216-13-9	95%	5g	$946.0	2025-04-16
eNovation Chemicals LLC	Y1252607-1g	1-Octyne, 8-bromo-	81216-13-9	95%	1g	$195	2024-06-07
Bestfluorodrug	YFL00312-1.0g	8-bromooct-1-yne	81216-13-9	97%	1.0g	￥960	2023-01-04
Bestfluorodrug	YFL00312-5.0g	8-bromooct-1-yne	81216-13-9	97%	5.0g	￥3400	2023-01-04
Bestfluorodrug	YFL00312-10.0g	8-bromooct-1-yne	81216-13-9	97%	10.0g	￥6000	2023-01-04
eNovation Chemicals LLC	Y1252607-5g	1-Octyne, 8-bromo-	81216-13-9	95%	5g	$510	2024-06-07
Bestfluorodrug	YFL00312-1g	8-bromooct-1-yne	81216-13-9	97%	1g	￥960	2023-09-19